2-[2-(4-Benzyl-2-bromophenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 2-[2-(4-benzyl-2-bromophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C20H24BrNO.ClH/c21-19-15-17(14-16-6-2-1-3-7-16)9-10-20(19)23-13-11-18-8-4-5-12-22-18;/h1-3,6-7,9-10,15,18,22H,4-5,8,11-14H2;1H
• InChI Key: DRBKHMDWTFYJNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCOC2=C(C=C(C=C2)CC3=CC=CC=C3)Br.Cl
• Molecular Formula: C20H25BrClNO
• Molecular Weight: 410.8 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H20BrNO.ClH/c19-17-13-15(12-14-4-2-1-3-5-14)6-7-18(17)21-16-8-10-20-11-9-16;/h1-7,13,16,20H,8-12H2;1H. This code provides a specific description of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Vasodilation Properties : Compounds prepared via aromatic nucleophilic substitution reactions, involving secondary amines like piperidine, have shown considerable vasodilation properties. These compounds, including variations of piperidine derivatives, demonstrate remarkable potency in vasodilation, indicating potential therapeutic applications in cardiovascular disorders (Girgis et al., 2008).

• Antimicrobial Agents : Novel compounds synthesized from interactions with piperidine have exhibited significant antimicrobial activities. These activities span across various bacterial strains and fungi, suggesting the compound's utility in developing new antimicrobial agents (Attia et al., 2013).

• Antioxidant and Biofilm Inhibition : Research into benzylidene derivatives of 2-(4-bromophenoxy)-2-methyl propane hydrazides, which relate structurally to the queried compound, shows promising antioxidant properties and biofilm inhibition capabilities. These findings open avenues for the compound's application in treating oxidative stress-related diseases and combating biofilm-associated infections (Sheikh et al., 2021).

• Copolymers Synthesis : The synthesis and copolymerization of trisubstituted ethylenes, including oxy ring-substituted ethylenes, demonstrate the compound's role in creating novel polymeric materials with potential applications in material science. These materials could offer unique physical properties suitable for various industrial applications (Zeidan et al., 2021).

Safety And Hazards

The safety data sheet (SDS) for this compound provides important information about its hazards and safe handling procedures. For detailed safety information, it’s recommended to refer to the SDS.